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Compound of Interest

Compound Name: 2-Nitrophenyl tetradecanoate

Cat. No.: B1609033 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the proper disposal of 2-
Nitrophenyl tetradecanoate. Adherence to these procedures is essential for ensuring the

safety of laboratory personnel and maintaining environmental compliance. This compound

must be treated as hazardous waste and handled with the utmost care.

Hazard Assessment and Personal Protective
Equipment (PPE)
2-Nitrophenyl tetradecanoate is classified as harmful if swallowed, in contact with skin, or if

inhaled, and is very toxic to aquatic life with long-lasting effects. Therefore, stringent adherence

to safety protocols and the use of appropriate Personal Protective Equipment (PPE) are

mandatory.

Hazard Classification Description Primary Route of Exposure

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in

contact with skin, or if inhaled.

Ingestion, Skin Contact,

Inhalation

Aquatic Toxicity (Acute &

Chronic)

Very toxic to aquatic life with

long-lasting effects.
Environmental Release
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Required PPE Specification Purpose

Gloves
Chemical-resistant nitrile

rubber gloves.
To prevent skin contact.

Eye Protection

Chemical safety goggles or a

face shield if there is a risk of

splashing.

To protect eyes from splashes.

Lab Coat
A standard laboratory coat

must be worn.

To protect clothing and skin

from contamination.

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[1]

To prevent inhalation of dust or

vapors.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent exposure.

Experimental Protocol: Spill Cleanup

Evacuate and Ventilate: Immediately clear the area of all personnel and ensure adequate

ventilation.[2]

Don PPE: Before addressing the spill, don the required PPE as detailed in the table above.

Contain the Spill: For small spills, confine the spill to a small area using an inert absorbent

material such as sand, vermiculite, or a commercial chemical absorbent.[2][3] Do not use

combustible materials like paper towels to absorb the spill.[2]

Collect Waste: Carefully scoop or sweep up the absorbent material containing the spilled

chemical. Place the collected waste into a designated, clearly labeled hazardous waste

container.[3]

Decontaminate: Clean the affected area thoroughly with a suitable solvent, followed by soap

and water. All cleaning materials must also be collected and disposed of as hazardous
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waste.[2]

Report: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Proper Disposal Procedure
Under no circumstances should 2-Nitrophenyl tetradecanoate or its containers be disposed

of in the regular trash or poured down the drain.[3][4] The final disposal must be handled by a

licensed hazardous waste management company.

Step-by-Step Disposal Guidance:

Waste Segregation: Do not mix 2-Nitrophenyl tetradecanoate waste with other waste

streams unless explicitly permitted by your institution's EHS office.

Solid Waste Collection: Collect any solid waste, including contaminated consumables (e.g.,

gloves, absorbent pads, weighing paper), in a dedicated, compatible, and clearly labeled

hazardous waste container.[3] The label must include the full chemical name, "2-
Nitrophenyl tetradecanoate," and appropriate hazard warnings (e.g., "Harmful," "Toxic to

Aquatic Life").

Liquid Waste Collection: Solutions containing this compound should be collected in a

separate, designated liquid hazardous waste container.[4]

Container Management: Ensure the waste container is kept tightly closed and is in good

condition.

Arrange for Disposal: Contact your institution's EHS office to arrange for the pickup and

disposal of the hazardous waste.[2] They will coordinate with a licensed hazardous waste

disposal facility. The most common and effective disposal method for this type of organic

chemical waste is high-temperature incineration.[4]

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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